Cas no 89951-91-7 (1,2-Propanediol, 2-(3-amino-4-methylcyclohexyl)-)

1,2-Propanediol, 2-(3-amino-4-methylcyclohexyl)- structure
89951-91-7 structure
Product Name:1,2-Propanediol, 2-(3-amino-4-methylcyclohexyl)-
CAS No:89951-91-7
MF:C10H21NO2
MW:187.27924323082
CID:584759
PubChem ID:71326999
Update Time:2025-04-19

1,2-Propanediol, 2-(3-amino-4-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 2-(3-amino-4-methylcyclohexyl)-
    • 2-(3-amino-4-methylcyclohexyl)propane-1,2-diol
    • 89951-91-7
    • DTXSID00756116
    • Inchi: 1S/C10H21NO2/c1-7-3-4-8(5-9(7)11)10(2,13)6-12/h7-9,12-13H,3-6,11H2,1-2H3
    • InChI Key: PFOKRAZVNICNIP-UHFFFAOYSA-N
    • SMILES: OC(C)(CO)C1CCC(C)C(C1)N

Computed Properties

  • Exact Mass: 187.157228913g/mol
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 66.5Ų
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